Cas no 176317-02-5 (1-Bromo-2,3,4-trifluorobenzene)

• Product Name: 1-Bromo-2,3,4-trifluorobenzene
• CAS No: 176317-02-5
• MF: C₆H₂BrF₃
• MW: 210.979291439056
• MDL: MFCD00013248
• CID: 66051
• PubChem ID: 24859387
• Update Time: 2025-05-19

1-Bromo-2,3,4-trifluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2,3,4-trifluorobenzene
• 2,3,4-trifluorobromobenzene
• 1-bromo-2,3,4-trilfluorobenzene
• 2,3,4-Trifluoro-1-bromobenzene
• 2,3,4-Trifluorobromo
• 4-bromo-1,2,3-trifluorobenzene
• 4-bromotrifluorobenzene
• 4-TrifluorobroMobenzene
• p-bromotrifluorobenzene
• 2,3,4-Trifluorobromobenzene 99%
• 1-Bromo-2,3,4-trifluorobenzene99%
• 1-Bromo-2,3,4-trifluorobenzene 99%
• 1-Bromo-2,3,4-trifluorobenzene, 97% 2,3,4-Trifluorobromobenzene]
• Benzene, 1-bromo-2,3,4-trifluoro-
• 2,3,4-trifluoro bromobenzene
• 1-bromo-2,3,4-trifluoro-benzene
• Trifluorobromobenzene
• trifluorophenyl bromide
• PubChem7089
• FR BF CF DE
• KSC497I1F
• 2,3,4-Trifluorophenyl bromide
• Jsp003625
• 1-bromo-2,3,4trifluorobenzene
• l-bromo-2,3,4-trifluorobenzene
• MUUAQFJJUGVBGB-UHFFFAOYSA-N
• T1678
• InChI=1/C6H2BrF3/c7-3-1-2-4(8)6(10)5(3)9/h1-2
• DTXSID90369810
• AM61367
• SY017740
• 176317-02-5
• CS-W015082
• J-506869
• 2,3,4-Trifluoro Bromo Benzene
• AKOS005145635
• AS-11924
• AC-8199
• FT-0607436
• 1-Bromo-2,3,4-trifluorobenzene, 99%
• SCHEMBL577838
• EN300-66392
• MFCD00013248
• DB-030758

• MDL： MFCD00013248
• Inchi： 1S/C6H2BrF3/c7-3-1-2-4(8)6(10)5(3)9/h1-2H
• InChI Key： MUUAQFJJUGVBGB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1F)F)F
• BRN： 7805451

Computed Properties

• Exact Mass: 209.92900
• Monoisotopic Mass: 209.929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: liquid
• Density: 1.777 g/mL at 25 °C(lit.)
• Boiling Point: 60°C/30mmHg(lit.)
• Flash Point: Fahrenheit: 143.6 ° f
  Celsius: 62 ° c
  
• Refractive Index: n20/D 1.487(lit.)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 0.00000
• LogP: 2.86640
• Solubility: Not determined

1-Bromo-2,3,4-trifluorobenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：1993
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 1-Bromo-2,3,4-trifluorobenzene

1-Bromo-2,3,4-Trifluorobenzene: A Comprehensive Overview

1-Bromo-2,3,4-Trifluorobenzene, also known by its CAS number 176317-02-5, is a highly fluorinated aromatic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which features a bromine atom at the para position and three fluorine atoms at the ortho, meta, and para positions relative to the bromine. The combination of bromine and fluorine substituents on the benzene ring imparts distinctive chemical properties, making it a valuable precursor in various synthetic pathways.

The synthesis of 1-Bromo-2,3,4-Trifluorobenzene typically involves electrophilic substitution reactions on benzene derivatives. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of this compound. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to introduce the trifluoromethyl group onto aromatic rings. These methods not only enhance the yield but also reduce the environmental footprint of the synthesis process.

In terms of chemical properties, 1-Bromo-2,3,4-Trifluorobenzene exhibits high thermal stability due to the electron-withdrawing effects of both bromine and fluorine atoms. This stability makes it suitable for use in high-temperature applications. Additionally, its electronic structure facilitates reactivity in nucleophilic aromatic substitution reactions, which is a key factor in its utility as an intermediate in organic synthesis.

The application of 1-Bromo-2,3,4-Trifluorobenzene spans across multiple disciplines. In materials science, it serves as a building block for constructing advanced polymers and high-performance materials. For example, recent studies have demonstrated its potential in synthesizing fluorinated polyaromatic compounds with enhanced electrical conductivity and thermal stability. These materials hold promise for applications in electronics and aerospace industries.

In the pharmaceutical industry, 1-Bromo-2,3,4-Trifluorobenzene is employed as an intermediate in drug discovery programs targeting various therapeutic areas. Its fluorinated structure contributes to improved pharmacokinetic properties such as bioavailability and metabolic stability. Researchers have utilized this compound to develop lead molecules for treating conditions like cancer and infectious diseases.

The environmental impact of 1-Bromo-2,3,4-Trifluorobenzene has also been a subject of recent investigations. Studies have shown that its persistence in natural environments is relatively low due to its susceptibility to photodegradation under UV light. This finding aligns with growing efforts to design eco-friendly chemical processes that minimize environmental harm.

In conclusion, 1-Bromo-2,3,4-Trifluorobenzene stands out as a versatile compound with a wide range of applications across various scientific domains. Its unique chemical properties and compatibility with modern synthetic techniques make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, its role in advancing technological innovations is expected to grow significantly.